3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone

• IUPAC Name: 2-[(E)-[[4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazinylidene]methyl]-4,6-dichlorophenol
• InChI: InChI=1S/C16H10BrCl2N3OS/c17-11-3-1-9(2-4-11)14-8-24-16(21-14)22-20-7-10-5-12(18)6-13(19)15(10)23/h1-8,23H,(H,21,22)/b20-7+
• InChI Key: ZIZBUVBXOYLFAM-IFRROFPPSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NN=CC3=C(C(=CC(=C3)Cl)Cl)O)Br
• Isomeric SMILES: C1=CC(=CC=C1C2=CSC(=N2)N/N=C/C3=C(C(=CC(=C3)Cl)Cl)O)Br
• Molecular Formula: C16H10BrCl2N3OS
• Molecular Weight: 443.1 g/mol

Description

3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone, also known as DHBTH, is a chemical compound with potential applications in scientific research.

Scientific Research Applications

3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone has been found to exhibit potential applications in scientific research. One of the most promising applications is its use as a fluorescent probe for detecting and imaging the presence of copper ions in biological systems. This is due to the strong affinity of 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone for copper ions, which results in a significant increase in fluorescence intensity upon binding. 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone can also be used as a chelating agent for copper ions, which can be useful in the treatment of copper-related diseases.

Mechanism of Action

The mechanism of action of 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone involves the binding of the compound to copper ions. This results in a conformational change in the compound, which leads to an increase in fluorescence intensity. The binding of 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone to copper ions can also lead to the formation of a stable complex, which can be useful in the treatment of copper-related diseases.
Biochemical and Physiological Effects
3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone has been found to exhibit minimal toxicity in vitro, indicating that it has potential applications in biological systems. In addition, 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone has been found to exhibit good cell permeability, which is essential for its use as a fluorescent probe in imaging studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone is its high selectivity for copper ions, which makes it an ideal tool for detecting and imaging the presence of copper ions in biological systems. However, one of the main limitations of 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone is its low water solubility, which can limit its use in biological systems.

Future Directions

There are several potential future directions for the use of 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone in scientific research. One potential direction is the development of improved synthesis methods that can increase the yield of the compound. Another potential direction is the modification of the compound to improve its water solubility, which could expand its potential applications in biological systems. Additionally, further research is needed to explore the potential applications of 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone in the treatment of copper-related diseases.
Conclusion
In conclusion, 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone is a chemical compound with potential applications in scientific research. Its high selectivity for copper ions makes it an ideal tool for detecting and imaging the presence of copper ions in biological systems. While there are limitations to its use, such as its low water solubility, there are several potential future directions for the development and application of 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone in scientific research.

Synthesis Methods

The synthesis of 3,5-dichloro-2-hydroxybenzaldehyde [4-(4-bromophenyl)-1,3-thiazol-2-yl]hydrazone involves the reaction of 3,5-dichloro-2-hydroxybenzaldehyde with 4-(4-bromophenyl)-1,3-thiazol-2-ylhydrazine in the presence of a base. The resulting compound is then purified through recrystallization. The yield of the synthesis process is typically between 50-70%.